2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C16H17N5O2S2/c1-3-23-13-6-4-12(5-7-13)21-9-8-17-16(21)24-10-14(22)18-15-20-19-11(2)25-15/h4-9H,3,10H2,1-2H3,(H,18,20,22)
• InChI Key: LNIUWIDFELLGJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=NN=C(S3)C
• Molecular Formula: C16H17N5O2S2
• Molecular Weight: 375.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including an imidazole ring and a thiadiazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups and rings. It contains an imidazole ring, which is a five-membered heterocyclic moiety with three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. It also contains a thiadiazole ring.

Scientific Research Applications

Metabolism and Biological Monitoring

Etridiazole Metabolism : Etridiazole, a compound with a thiadiazole ring similar to the one in the query compound, was studied for its metabolism in rats and humans. Researchers identified metabolites including carboxylic and mercapturic acid derivatives, highlighting the potential for biological monitoring of etridiazole exposure through urine analysis (Welie et al., 2005).

Pharmacokinetics and Bioavailability

Mirabegron Metabolism : A study on the metabolism of Mirabegron, a β3-adrenoceptor agonist, revealed insights into the drug's absorption, metabolism, and excretion in humans. This work could provide a template for understanding how structurally complex compounds, potentially including the queried compound, are processed by the body (Takusagawa et al., 2012).

Drug Efficacy and Mechanism of Action

Inotropic Effects : Studies on AR-L 115 BS, a compound with an imidazole group, showed positive inotropic effects and potential for treating cardiac insufficiency. This suggests that compounds with imidazole derivatives could have significant therapeutic applications (Ruffmann et al., 1981).

Antimycotic Activity

Sertaconazole Treatment for Pityriasis Versicolor : Sertaconazole, an antifungal agent with an imidazole ring, demonstrated high efficacy and safety in treating Pityriasis versicolor, indicating the potential antimycotic applications of imidazole derivatives (Nasarre et al., 1992).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential biological activities could be explored further, given the wide range of activities reported for other imidazole derivatives.